Cas no 1352905-75-9 (8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1352905-75-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4815682
• Update Time: 2025-05-26

8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-5-7(9(13)14)12-4-2-3-6(10)8(12)11-5/h2-4H,10H2,1H3,(H,13,14)
• InChI Key： QWYWQTGRBQOSQD-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=C2C(=CC=CN21)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6

Additional information on 8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid

Comprehensive Overview of 8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1352905-75-9)

8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1352905-75-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of both amino and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its structural motif is frequently explored in the development of small-molecule therapeutics, aligning with the growing trend toward personalized medicine and targeted therapies.

The compound's CAS No. 1352905-75-9 is often searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and organic synthesis. Users frequently inquire about its synthetic routes, solubility, and stability under various conditions, highlighting the need for detailed technical data. Additionally, its potential role in green chemistry initiatives—such as catalyst-free reactions or solvent-free synthesis—has become a hot topic, as industries strive to reduce environmental impact.

From a pharmacological perspective, 8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid is studied for its bioavailability and metabolic stability, critical factors in drug design. Its imidazo[1,2-a]pyridine core is known to interact with biological targets like G-protein-coupled receptors (GPCRs) and enzymes, making it a valuable scaffold for lead optimization. Recent publications have also explored its derivatives for anti-inflammatory and anticancer properties, addressing global health challenges.

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Looking ahead, the compound's adaptability in high-throughput screening and combinatorial chemistry positions it as a key player in accelerating drug discovery. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its relevance in modern laboratories. As the scientific community continues to explore imidazo[1,2-a]pyridine-based drugs, CAS No. 1352905-75-9 remains a focal point for innovation.

In summary, 8-Amino-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid exemplifies the intersection of structural diversity and functional utility in organic chemistry. Its applications span from pharmaceutical intermediates to agrochemical precursors, making it a compound of enduring interest. By addressing both fundamental properties and cutting-edge trends, this overview serves as a resource for professionals navigating the evolving landscape of heterocyclic chemistry.